molecular formula C13H16N2O3 B8486516 4-(Aminocarbonyl)-3-(cyclopentylamino) benzoic acid

4-(Aminocarbonyl)-3-(cyclopentylamino) benzoic acid

Cat. No. B8486516
M. Wt: 248.28 g/mol
InChI Key: SCJPAXVKJPWFDF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Aminocarbonyl)-3-(cyclopentylamino) benzoic acid is a useful research compound. Its molecular formula is C13H16N2O3 and its molecular weight is 248.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(Aminocarbonyl)-3-(cyclopentylamino) benzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(Aminocarbonyl)-3-(cyclopentylamino) benzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C13H16N2O3

Molecular Weight

248.28 g/mol

IUPAC Name

4-carbamoyl-3-(cyclopentylamino)benzoic acid

InChI

InChI=1S/C13H16N2O3/c14-12(16)10-6-5-8(13(17)18)7-11(10)15-9-3-1-2-4-9/h5-7,9,15H,1-4H2,(H2,14,16)(H,17,18)

InChI Key

SCJPAXVKJPWFDF-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)NC2=C(C=CC(=C2)C(=O)O)C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of ethyl 4-(aminocarbonyl)-3-(cyclopentylamino)-benzoate (333 mg, 1.21 mmol) and potassium hydroxide (135 mg, 2.41 mmol) in methanol (6 mL) and water (2 mL) was stirred at 55° C. for 1 h. After cooling to room temperature, water was added and the pH adjusted to 4 with 1N aqueous hydrochloric acid. The resulting precipitate was collected by filtration, washed with water and dried to provide 4-(aminocarbonyl)-3-(cyclopentylamino) benzoic acid (260 mg, 87% yield). 1H NMR (400 MHz, DMSO-d6): 13.02 (br s, 1H), 8.17 (d, 1H), 7.97 (br s, 1H), 7.66 (d, 1H), 7.34 (br s, 1H), 7.21 (d, 1H), 7.04 (dd, 1H), 3.81 (m, 1H), 1.99 (m, 2H), 1.64 (m, 4H), 1.42 (m, 2H). MS (EI) for C13H16N2O3: 249 (MH+).
Quantity
333 mg
Type
reactant
Reaction Step One
Quantity
135 mg
Type
reactant
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
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Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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